Cas no 1261901-99-8 (2-Cyano-5-[4-(pyrrolidinylsulfonyl)phenyl]phenol)

2-Cyano-5-[4-(pyrrolidinylsulfonyl)phenyl]phenol structure
1261901-99-8 structure
Product Name:2-Cyano-5-[4-(pyrrolidinylsulfonyl)phenyl]phenol
CAS No:1261901-99-8
MF:C17H16N2O3S
MW:328.385542869568
MDL:MFCD18314586
CID:2621706
PubChem ID:53220260
Update Time:2025-04-21

2-Cyano-5-[4-(pyrrolidinylsulfonyl)phenyl]phenol Chemical and Physical Properties

Names and Identifiers

    • 3-Hydroxy-4'-(pyrrolidin-1-ylsulfonyl)-[1,1'-biphenyl]-4-carbonitrile
    • 2-CYANO-5-[4-(PYRROLIDINYLSULFONYL)PHENYL]PHENOL
    • DTXSID80685016
    • 3-Hydroxy-4'-(pyrrolidine-1-sulfonyl)[1,1'-biphenyl]-4-carbonitrile
    • MFCD18314586
    • 1261901-99-8
    • 2-Cyano-5-[4-(pyrrolidinylsulfonyl)phenyl]phenol, 95%
    • 2-Cyano-5-[4-(pyrrolidinylsulfonyl)phenyl]phenol
    • MDL: MFCD18314586
    • Inchi: 1S/C17H16N2O3S/c18-12-15-4-3-14(11-17(15)20)13-5-7-16(8-6-13)23(21,22)19-9-1-2-10-19/h3-8,11,20H,1-2,9-10H2
    • InChI Key: WIZYXENATNNQBS-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C2C=CC(C#N)=C(C=2)O)=CC=1)(N1CCCC1)(=O)=O

Computed Properties

  • Exact Mass: 328.08816355Da
  • Monoisotopic Mass: 328.08816355Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 548
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 89.8Ų

2-Cyano-5-[4-(pyrrolidinylsulfonyl)phenyl]phenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB320629-5 g
2-Cyano-5-[4-(pyrrolidinylsulfonyl)phenyl]phenol, 95%; .
1261901-99-8 95%
5g
€1159.00 2023-04-26
abcr
AB320629-5g
2-Cyano-5-[4-(pyrrolidinylsulfonyl)phenyl]phenol, 95%; .
1261901-99-8 95%
5g
€1159.00 2025-04-21
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